Cas no 2138419-63-1 (3,3-Difluorobutane-1-sulfinyl chloride)

• Product Name: 3,3-Difluorobutane-1-sulfinyl chloride
• CAS No: 2138419-63-1
• MF: C₄H₇ClF₂OS
• MW: 176.612586259842
• CID: 6069397
• PubChem ID: 165459392
• Update Time: 2025-06-11

3,3-Difluorobutane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,3-difluorobutane-1-sulfinyl chloride
• EN300-732690
• 2138419-63-1
• 3,3-Difluorobutane-1-sulfinyl chloride

• Inchi： 1S/C4H7ClF2OS/c1-4(6,7)2-3-9(5)8/h2-3H2,1H3
• InChI Key： LQVTUZZLCBWNFO-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)(F)F)=O

Computed Properties

• Exact Mass: 175.9874200g/mol
• Monoisotopic Mass: 175.9874200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.3Ų

Additional information on 3,3-Difluorobutane-1-sulfinyl chloride

Comprehensive Overview of 3,3-Difluorobutane-1-sulfinyl chloride (CAS No. 2138419-63-1): Properties, Applications, and Industry Insights

3,3-Difluorobutane-1-sulfinyl chloride (CAS No. 2138419-63-1) is a specialized organosulfur compound gaining traction in pharmaceutical and agrochemical research due to its unique sulfinyl chloride functional group. This compound, characterized by its difluorinated butane backbone, serves as a versatile building block in synthetic chemistry, particularly for introducing sulfur-based motifs into complex molecules. Its molecular structure combines the reactivity of sulfinyl chlorides with the metabolic stability imparted by fluorine atoms, making it valuable for designing bioactive compounds.

Recent trends in drug discovery highlight the growing demand for fluorinated intermediates like 3,3-Difluorobutane-1-sulfinyl chloride. Researchers prioritize such compounds for their ability to enhance drug lipophilicity and bioavailability, addressing challenges in CNS drug development and enzyme inhibition. The compound’s CAS No. 2138419-63-1 frequently appears in patent filings related to kinase inhibitors and protease-targeting therapeutics, reflecting its industrial relevance.

From a synthetic perspective, 3,3-Difluorobutane-1-sulfinyl chloride enables efficient sulfoxide formation and chiral auxiliary applications. Its difluorobutyl chain offers steric and electronic advantages in asymmetric synthesis, a topic widely searched in AI-driven retrosynthesis tools. Laboratories optimizing green chemistry protocols also explore this compound’s potential in catalytic reactions, aligning with global interest in sustainable chemical processes.

The compound’s stability under anhydrous conditions makes it suitable for high-throughput screening (HTS) workflows, a key focus area in automated drug discovery. Analytical studies using LC-MS and NMR confirm its compatibility with parallel synthesis techniques, frequently queried in cheminformatics databases. Notably, its sulfinyl chloride group participates in click chemistry reactions, a trending topic in bioconjugation research.

Industrial scale-up considerations for CAS No. 2138419-63-1 involve continuous flow chemistry methods, reducing waste generation compared to batch processes. This aligns with regulatory emphasis on PMI (Process Mass Intensity) reduction, a metric increasingly searched by process chemists. The compound’s fluorine substitution pattern also draws attention in PET radiopharmaceutical development, where 18F-labeled analogs are explored.

Quality control protocols for 3,3-Difluorobutane-1-sulfinyl chloride emphasize HPLC purity verification and water content analysis, critical parameters for GMP-compliant synthesis. Storage recommendations typically specify argon-purged containers at sub-zero temperatures, details often sought in chemical handling guidelines. These precautions ensure the compound’s reactivity is preserved for nucleophilic substitution reactions.

Emerging applications include its use in ionic liquid formulations for battery electrolytes, leveraging the sulfinyl group’s solvation properties. This connects to trending searches on energy storage materials and fluorine-based additives. Computational studies of its molecular electrostatic potential further support rational design in materials science applications.

In summary, 3,3-Difluorobutane-1-sulfinyl chloride (CAS No. 2138419-63-1) represents a multifaceted tool for modern chemistry, bridging pharmaceutical innovation, sustainable synthesis, and advanced material design. Its combination of fluorine effects and sulfur reactivity continues to inspire research across interdisciplinary domains.